Cas no 1805283-09-3 (2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine
• CAS No: 1805283-09-3
• MF: C₇H₄F₂N₂O₂
• MW: 186.115668296814
• CID: 4918025
• Update Time: 2025-05-22

2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine

• Inchi： 1S/C7H4F2N2O2/c8-7(9)5-4(12)2-11-3(1-10)6(5)13/h2,7,12-13H
• InChI Key： MFKIUOUVQOGWCA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 1.4
• Topological Polar Surface Area: 77.1

Additional information on 2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine

Comprehensive Guide to 2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine (CAS No. 1805283-09-3)

2-Cyano-4-(difluoromethyl)-3,5-dihydroxypyridine (CAS 1805283-09-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted pyridine derivative exhibits unique chemical properties due to its combination of cyano, hydroxyl, and difluoromethyl functional groups. Researchers are particularly interested in its potential as a bioactive intermediate for drug discovery and crop protection applications.

The molecular structure of 2-cyano-4-difluoromethyl-3,5-dihydroxypyridine features three distinct reactive sites that enable diverse chemical modifications. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it valuable for developing new therapeutic agents. Current studies focus on its application in creating enzyme inhibitors and receptor modulators, addressing growing demands in precision medicine.

In material science, CAS 1805283-09-3 serves as a precursor for synthesizing fluorinated organic semiconductors. Its electron-withdrawing groups contribute to improved charge transport properties, relevant for developing next-generation OLED materials. The compound's thermal stability and solubility characteristics make it suitable for solution-processed electronic devices, aligning with industry trends toward flexible electronics.

The synthesis of 2-cyano-4-(difluoromethyl)-3,5-dihydroxypyridine typically involves multi-step reactions starting from commercially available pyridine derivatives. Recent process optimization has improved yields while reducing environmental impact, responding to the chemical industry's sustainability initiatives. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity (>98%), meeting pharmaceutical-grade standards.

Market analysis indicates growing demand for fluorinated pyridine compounds, with CAS 1805283-09-3 positioned as an emerging specialty chemical. Pharmaceutical companies value its potential in developing CNS-targeting drugs and anti-inflammatory agents, while agricultural researchers explore its use in novel pesticide formulations. The compound's patent landscape shows increasing activity, suggesting its commercial importance.

Quality control protocols for 2-cyano-4-difluoromethyl-3,5-dihydroxypyridine emphasize rigorous impurity profiling and stability testing. Storage recommendations include protection from moisture and light at controlled temperatures, ensuring long-term viability. Current research explores scaled-up production methods to meet anticipated demand from both pharmaceutical and electronic materials sectors.

Environmental and safety assessments of 1805283-09-3 confirm its favorable profile compared to traditional halogenated compounds. The difluoromethyl group offers improved biodegradability while maintaining desired chemical properties, addressing regulatory concerns about persistent organic pollutants. This balance makes the compound attractive for sustainable chemistry applications.

Future applications of 2-cyano-4-(difluoromethyl)-3,5-dihydroxypyridine may include proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs). Its structural versatility supports diverse molecular designs, from small-molecule drugs to functional materials. Ongoing research explores its potential in catalysis and energy storage systems, demonstrating broad interdisciplinary relevance.

Comparative studies with similar fluoropyridine derivatives highlight 1805283-09-3's superior stability and reactivity profile. These advantages position it as a preferred building block for medicinal chemistry projects. Academic and industrial collaborations continue to uncover new applications, with recent publications demonstrating its utility in fluorescence probes and bioconjugation chemistry.

For researchers working with 2-cyano-4-difluoromethyl-3,5-dihydroxypyridine, proper handling procedures include standard laboratory precautions and adequate ventilation. While not classified as hazardous under current regulations, prudent safety measures are recommended when handling any fine chemical. The compound's material safety data sheet provides detailed guidance for workplace safety compliance.

The global market for specialty pyridine derivatives like CAS 1805283-09-3 is projected to grow significantly, driven by pharmaceutical innovation and advanced material development. Custom synthesis services now offer this compound in various quantities, from milligram-scale for research to kilogram quantities for industrial applications, facilitating its adoption across multiple sectors.